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Abstract
Cesium oxalate (Cs₂C₂O₄) is an inorganic salt of cesium and oxalic acid that has garnered

significant interest in various scientific fields, including analytical chemistry, materials science,

and pharmaceuticals. This technical guide provides an in-depth overview of the discovery and

history of cesium oxalate, its physicochemical properties, detailed experimental protocols for

its synthesis, and an exploration of its reaction pathways. The information is presented to be a

valuable resource for researchers and professionals working with or interested in this versatile

compound.

Introduction
Cesium, the heaviest of the stable alkali metals, was discovered in 1860 by Robert Bunsen and

Gustav Kirchhoff through the novel technique of spectroscopy. Following the isolation and

characterization of the element, the study of its various salts began. Among these, cesium
oxalate has emerged as a compound with unique and valuable properties. Its high solubility in

water and its role as a precursor in the synthesis of other cesium-containing materials make it a

subject of ongoing research and application. This guide will delve into the historical context of

its discovery, its key chemical and physical characteristics, and practical methodologies for its

preparation and analysis.
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Discovery and History
The specific discovery of cesium oxalate is not well-documented as a singular event but is

understood to be a part of the broader systematic investigation of the salts of the newly

discovered element, cesium, in the latter half of the 19th century. Following the discovery of

cesium in 1860, chemists of the era began to systematically react the new element and its

carbonate or hydroxide with various known acids, including oxalic acid, to characterize the

resulting salts.

Comprehensive chemical encyclopedias of the late 19th and early 20th centuries, such as

Gmelin's Handbuch der anorganischen Chemie, would have been among the first to compile

and report the synthesis and properties of cesium oxalate. These handbooks served as the

primary reference sources for inorganic compounds, and the inclusion of cesium oxalate
would have followed the systematic study of cesium and its reactivity. Early synthesis would

have likely involved the straightforward reaction of cesium carbonate or cesium hydroxide with

an aqueous solution of oxalic acid. More complex, high-temperature synthesis methods were

developed much later as industrial and specialized research applications emerged.

Physicochemical Properties of Cesium Oxalate
Cesium oxalate is a white, crystalline solid. A summary of its key quantitative properties is

presented in Table 1. While data for its density and melting point are not consistently reported

in the literature, its high solubility in water is a notable characteristic.

Table 1: Quantitative Properties of Cesium Oxalate
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Property Value Reference

Chemical Formula Cs₂C₂O₄ [1]

Molar Mass 353.83 g/mol [2]

Appearance White solid [1]

Solubility in Water 76 g/100 mL at 25 °C [1]

Density Not available

Melting Point Not available

Thermal Decomposition
Decomposes to Cs₂CO₃ and

CO
[1]

Experimental Protocols
Several methods have been developed for the synthesis of cesium oxalate. The choice of

method often depends on the desired purity, scale, and available starting materials.

Synthesis from Cesium Carbonate and Oxalic Acid
(Aqueous Method)
This is a common and straightforward laboratory-scale synthesis.

Experimental Workflow:
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Reactants Process
Products

Cesium Carbonate (Cs₂CO₃)

Dissolve Cs₂CO₃

in water

Oxalic Acid Dihydrate (H₂C₂O₄·2H₂O) Dissolve H₂C₂O₄·2H₂O
in water

Deionized Water

Slowly add oxalic
acid solution to

carbonate solution

Stir at room
temperature

Carbon Dioxide (CO₂) (gas)

Water (H₂O)

Evaporate solvent
(e.g., rotary evaporator)

Dry the solid
product Cesium Oxalate Monohydrate (Cs₂C₂O₄·H₂O)

Reactants Process
Product

Cesium Carbonate (Cs₂CO₃) High-pressure reactor

Carbon Monoxide (CO)

Pressurize with
CO and CO₂

Carbon Dioxide (CO₂)

Heat to 380 °C
Maintain conditions

for reaction
Cool to room
temperature Anhydrous Cesium Oxalate (Cs₂C₂O₄)
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Cesium Carbonate
(Cs₂CO₃)

Cesium Formate
(CsHCO₂)

+ H₂ + CO₂

Hydrogen (H₂) Carbon Dioxide (CO₂)

Carbonite Intermediate
(CO₂²⁻)

- H⁺

Cesium Oxalate
(Cs₂C₂O₄)

+ CO₂

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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